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Compound of Interest

Compound Name: Ethyl acetylglycinate

Cat. No.: B031731 Get Quote

Essential Safety and Handling Guide for Ethyl
Acetylglycinate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Ethyl acetylglycinate in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe and

compliant use of this compound.

Chemical and Physical Properties
The following table summarizes the key quantitative data for Ethyl acetylglycinate.

Property Value

Molecular Formula C₆H₁₁NO₃[1][2]

Molecular Weight 145.16 g/mol [1][3]

Appearance White to almost white solid, powder, or lump[1]

Melting Point 43-46 °C

Boiling Point 260 °C at 712 mmHg

Flash Point > 230 °F (> 110 °C)[3]
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Hazard Identification and Personal Protective
Equipment (PPE)
Ethyl acetylglycinate is classified with the following hazards:

H315: Causes skin irritation[4]

H319: Causes serious eye irritation[4]

H335: May cause respiratory irritation[4]

The signal word for this chemical is Warning.[4]

To mitigate these risks, the following personal protective equipment is mandatory.

Protection Type Specification

Eye Protection

Chemical safety goggles or glasses.[5] A face

shield may be required in situations with a

higher risk of splashing.[5]

Hand Protection

Protective gloves (e.g., nitrile or neoprene).[5][6]

Always inspect gloves before use and consult

the manufacturer's compatibility chart.

Respiratory Protection

A dust respirator should be used if dust or

aerosols are generated.[5] Work should be

conducted in a well-ventilated area, preferably

within a chemical fume hood.[5][6]

Skin and Body Protection

A fully-buttoned lab coat or protective clothing is

required.[5][6] Closed-toe shoes and long pants

are mandatory.[7]

Operational Plan: Step-by-Step Handling Protocol
Adherence to the following experimental protocol is crucial for the safe handling of Ethyl
acetylglycinate.
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1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.[6]
Verify that an emergency eyewash station and safety shower are accessible within a 10-
second travel time.[5][7]
Designate a specific area for handling Ethyl acetylglycinate.[6]

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat, ensuring it is fully buttoned.
Wear chemical safety goggles.
Don the appropriate protective gloves.

3. Handling the Chemical:

Perform all manipulations of Ethyl acetylglycinate within the chemical fume hood to
minimize inhalation exposure.[6]
Avoid the formation and dispersion of dust.[5]
Use spark-proof tools and avoid sources of ignition.
Keep the container tightly closed when not in use.[4]

4. Post-Handling Procedures:

Thoroughly wash hands and face after handling the chemical.[5]
Clean the work area and any equipment used.
Properly remove and dispose of contaminated gloves.

5. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[6]
Keep the container tightly closed and store in a locked cabinet.[4]

Emergency First Aid Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Ethyl-Acetate_2024-07-12.docx
https://www.tcichemicals.com/SG/en/sds/A0094_JP_EN.pdf
https://ehs.yale.edu/sites/default/files/files/carcinogens-sop.pdf
https://www.benchchem.com/product/b031731?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Ethyl-Acetate_2024-07-12.docx
https://www.benchchem.com/product/b031731?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Ethyl-Acetate_2024-07-12.docx
https://www.tcichemicals.com/SG/en/sds/A0094_JP_EN.pdf
https://www.xixisys.com/substances/1906-82-7
https://www.tcichemicals.com/SG/en/sds/A0094_JP_EN.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Ethyl-Acetate_2024-07-12.docx
https://www.xixisys.com/substances/1906-82-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention if symptoms persist.[4][5]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation occurs.[4][5][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do so. Seek immediate medical attention.[4][5]

[6]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[4][5]

Disposal Plan
Proper disposal of Ethyl acetylglycinate and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste Ethyl acetylglycinate and any materials used for cleaning up spills (e.g.,
absorbent pads) in a designated, labeled, and sealed container.
Do not mix with other waste streams unless explicitly permitted.

2. Spill Management:

In the event of a spill, evacuate the area and restrict access.
Wearing appropriate PPE, cover the spill with an inert absorbent material.
Carefully sweep or scoop the material into a suitable container for disposal, avoiding dust
generation.[5]
Ventilate the area and clean the spill site thoroughly.
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3. Final Disposal:

Dispose of the waste through a licensed hazardous waste disposal company.
It may be possible to dissolve the material in a combustible solvent for incineration in a
chemical incinerator equipped with an afterburner and scrubber.[5]
Always adhere to all federal, state, and local environmental regulations regarding chemical
waste disposal.[5]
Do not dispose of Ethyl acetylglycinate down the drain or in the regular trash.[8][9]

Safe Handling Workflow
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Caption: Workflow for the safe handling of Ethyl acetylglycinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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